Cas no 904268-12-8 (9-(4-tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(4-tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 904268-12-8
• MF: C₂₄H₂₅N₅O₄
• MW: 447.486405134201
• CID: 5833524
• PubChem ID: 16822590
• Update Time: 2025-07-01

9-(4-tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(4-tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• 904268-12-8
• 9-(4-tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• AKOS024660543
• F2565-0095
• 9-(4-(tert-butyl)phenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C24H25N5O4/c1-24(2,3)14-7-9-15(10-8-14)29-22-19(27-23(29)31)18(20(25)30)26-21(28-22)13-6-11-16(32-4)17(12-13)33-5/h6-12H,1-5H3,(H2,25,30)(H,27,31)
• InChI Key： ZIQFYKWYANTMFR-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(OC)C(OC)=C3)N=C2C(N)=O)N(C2=CC=C(C(C)(C)C)C=C2)C1=O

Computed Properties

• Exact Mass: 447.19065430g/mol
• Monoisotopic Mass: 447.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 120Ų

Additional information on 9-(4-tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

9-(4-Tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide: A Comprehensive Overview

The compound with CAS No. 904268-12-8, named 9-(4-Tert-butylphenyl)-2-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, is a highly specialized organic molecule belonging to the purine derivative class. This compound has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. The molecule's structure incorporates a purine ring system with various substituents, including a tert-butyl group, methoxy groups, and a carboxamide functional group. These substituents contribute to its biological activity and stability.

Recent studies have highlighted the importance of purine derivatives in drug discovery, particularly in the development of anticancer agents. The purine ring serves as a versatile scaffold for the attachment of diverse functional groups, enabling the modulation of biological activity. In this compound, the tert-butyl group at the 4-position of the phenyl ring enhances lipophilicity and potentially improves bioavailability. The 3,4-dimethoxyphenyl group introduces electron-donating methoxy groups, which can influence the molecule's electronic properties and interactions with biological targets.

The carboxamide group at position 6 of the purine ring is another critical feature of this compound. Carboxamides are known for their ability to form hydrogen bonds, which can enhance binding affinity to protein targets. This functional group may play a pivotal role in the molecule's pharmacodynamic properties. Recent research has demonstrated that such groups can modulate enzyme activity or receptor binding, making them valuable in drug design.

One of the most promising aspects of this compound is its potential as an anticancer agent. Studies have shown that certain purine derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. The tert-butylphenyl and dimethoxyphenyl substituents may contribute to this selectivity by influencing the molecule's distribution and uptake in cancerous tissues. Additionally, the oxo group at position 8 suggests that this compound may act as a prodrug or undergo metabolic activation within the body.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and combinatorial synthesis. Key steps include the formation of the purine ring system through condensation reactions and subsequent functionalization with the desired substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies.

Preclinical evaluations have revealed that this compound exhibits potent antiproliferative activity against various cancer cell lines. Mechanistic studies suggest that it may inhibit key enzymes or signaling pathways involved in cancer cell growth and survival. For instance, it has been shown to modulate cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By targeting these enzymes, the compound could potentially induce cell cycle arrest or apoptosis in cancer cells.

In addition to its anticancer properties, this compound has also shown promise in other therapeutic areas. For example, its ability to modulate inflammatory pathways makes it a potential candidate for treating inflammatory diseases such as arthritis or neuroinflammation. The dimethoxyphenyl group may contribute to its anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes or other inflammatory mediators.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and purity, ensuring its reliability for further studies. Furthermore, computational modeling has been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are crucial for drug development.

The development of this compound represents a significant advancement in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a valuable tool for exploring new therapeutic strategies against cancer and other diseases. As research continues to unfold, it is anticipated that this compound will pave the way for innovative treatments that address unmet medical needs.